molecular formula C10H13NO3 B8285275 2-(4-hydroxy-2-methoxyphenyl)-N-methylacetamide

2-(4-hydroxy-2-methoxyphenyl)-N-methylacetamide

Cat. No.: B8285275
M. Wt: 195.21 g/mol
InChI Key: HPPGNUJNFHWPIT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-hydroxy-2-methoxyphenyl)-N-methylacetamide is a useful research compound. Its molecular formula is C10H13NO3 and its molecular weight is 195.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H13NO3

Molecular Weight

195.21 g/mol

IUPAC Name

2-(4-hydroxy-2-methoxyphenyl)-N-methylacetamide

InChI

InChI=1S/C10H13NO3/c1-11-10(13)5-7-3-4-8(12)6-9(7)14-2/h3-4,6,12H,5H2,1-2H3,(H,11,13)

InChI Key

HPPGNUJNFHWPIT-UHFFFAOYSA-N

Canonical SMILES

CNC(=O)CC1=C(C=C(C=C1)O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-(2,4-dimethoxyphenyl)-N-methylacetamide (445 mg, 2.12 mmol) in CH2Cl2 (10 mL) was slowly added 1M BBr3 solution in CH2Cl2 (6.4 mL, 6.4 mmol). After addition was completed, the reaction mixture was stirred at 0° C. for 2.5 h, methanol (2 mL) was added and after 15 min the volatiles were removed in vacuo. The residue was dissolved in ethyl acetate, washed successively with aqueous NaHCO3 and H2O. The organic layer was dried over Na2SO4, filtered and concentrated. The residue was purified by silica gel flash chromatography (0-5% methanol in dichloromethane) to give the subtitled compound (16 mg) along with 2-(4-hydroxy-2-methoxyphenyl)-N-methylacetamide (30 mg).
Quantity
445 mg
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
2 mL
Type
reactant
Reaction Step Three
Quantity
10 mL
Type
solvent
Reaction Step Four
Quantity
6.4 mL
Type
solvent
Reaction Step Five

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